Cas no 1806518-60-4 (1-Bromo-3-(3-ethoxy-5-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethoxy-5-ethylphenyl)propan-2-one
• CAS No: 1806518-60-4
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 4976163
• Update Time: 2025-06-10

1-Bromo-3-(3-ethoxy-5-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethoxy-5-ethylphenyl)propan-2-one

• Inchi： 1S/C13H17BrO2/c1-3-10-5-11(6-12(15)9-14)8-13(7-10)16-4-2/h5,7-8H,3-4,6,9H2,1-2H3
• InChI Key： IBUXTNFVYBTXSO-UHFFFAOYSA-N
• SMILES： BrCC(CC1=CC(=CC(CC)=C1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 218
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(3-ethoxy-5-ethylphenyl)propan-2-one

Professional Introduction to 1-Bromo-3-(3-ethoxy-5-ethylphenyl)propan-2-one (CAS No. 1806518-60-4)

1-Bromo-3-(3-ethoxy-5-ethylphenyl)propan-2-one, with the CAS number 1806518-60-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various synthetic pathways. The presence of both bromine and ethoxy substituents on an aromatic ring, coupled with a ketone group, makes it a versatile intermediate for the development of more complex molecules.

The molecular structure of 1-bromo-3-(3-ethoxy-5-ethylphenyl)propan-2-one consists of a phenyl ring substituted at the 3-position with an ethoxy group and at the 5-position with an ethyl group. The ketone functionality at the 2-position provides a site for further chemical modification, enabling the synthesis of a wide array of derivatives. This structural versatility has made it a valuable building block in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in exploring the reactivity and applications of this compound. One of the most compelling areas of research involves its use as a precursor in the synthesis of biologically active molecules. The bromine atom serves as a reactive handle, allowing for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex heterocyclic frameworks. These frameworks are often found in natural products and have demonstrated significant pharmacological properties.

The ethoxy and ethyl groups on the phenyl ring contribute to the overall lipophilicity of the molecule, making it an attractive candidate for drug design. Lipophilic compounds often exhibit better membrane permeability, which is crucial for achieving effective pharmacokinetics. Researchers have leveraged this property to develop novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases.

Recent studies have highlighted the compound's role in the synthesis of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The aromatic system provides a scaffold that can be modified to interact with specific binding sites on kinases. By incorporating additional functional groups or using computational methods to optimize its structure, researchers can enhance its binding affinity and selectivity. This approach has led to the discovery of several lead compounds that are currently undergoing further investigation.

Another area where 1-bromo-3-(3-ethoxy-5-ethylphenyl)propan-2-one has shown promise is in the development of organic electronics. The conjugated system formed by the phenyl ring and the ketone group can be exploited to create materials with desirable electronic properties. These materials are used in applications such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The ability to fine-tune the electronic characteristics by modifying substituents makes this compound a valuable asset in materials science.

The synthesis of 1-bromo-3-(3-ethoxy-5-ethylphenyl)propan-2-one itself is an interesting challenge that has been addressed by several research groups. Common synthetic routes involve bromination of an appropriate precursor followed by etherification and subsequent oxidation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications. These improvements have not only reduced costs but also enhanced yields, ensuring a steady supply for research and commercial purposes.

The compound's stability under various reaction conditions is another critical factor that contributes to its utility. It remains stable under many common organic transformations, allowing for multiple rounds of functionalization without degradation. This stability is particularly important in multi-step syntheses where intermediate compounds need to be isolated and purified before proceeding to subsequent reactions.

In conclusion, 1-Bromo-3-(3-ethoxy-5-ethylphenyl)propan-2-one (CAS No. 1806518-60-4) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic applications, making it a cornerstone in modern chemical research. As our understanding of its reactivity and applications continues to grow, we can expect even more innovative uses to emerge from this versatile molecule.